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Compound of Interest

Compound Name: 1-Deoxy-1-nitro-D-mannitol

Cat. No.: B078077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and known applications of 1-
Deoxy-1-nitro-D-mannitol. The information is intended to support laboratory professionals in

the safe and effective use of this compound.

Chemical and Physical Properties
1-Deoxy-1-nitro-D-mannitol is a solid, inorganic molecule.[1][2] While specific quantitative

data is limited, the available information is summarized below.
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Property Value Source

Molecular Formula C₆H₁₃NO₇ [2]

Molecular Weight 211.17 g/mol [2]

CAS Number 14199-83-8 [2]

Appearance Solid [2]

Melting Point 133°C [3]

Boiling Point 608.3°C at 760 mmHg [3]

Flash Point 268.9°C [3]

Density 1.632 g/cm³ [3]

Storage Class Code 11 - Combustible Solids [2]

Hazard Identification and Safety Precautions
According to available safety data sheets, 1-Deoxy-1-nitro-L-mannitol (an isomer) is not

considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR

1910.1200).[4] However, as with any chemical, appropriate laboratory safety practices should

be followed.

Personal Protective Equipment (PPE):

Eye Protection: Eyeshields or safety glasses compliant with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166 should be worn.[2][4]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2][4]

Respiratory Protection: A dust mask (type N95 or equivalent) should be used if dust

formation is likely.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Handling and Storage:
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Ensure adequate ventilation in the handling area.[4]

Avoid dust formation.[4]

Store in a well-ventilated place. Keep container tightly closed.

Incompatible with strong oxidizing agents.[4]

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[4]

Toxicological Information
Specific toxicological data for 1-Deoxy-1-nitro-D-mannitol, such as LD50 values, are not

readily available in the searched literature. However, information on the broader classes of

nitrates/nitrites and mannitol can provide some insight.

Nitrates and nitrites themselves are not carcinogenic, but they can react with other compounds

to form carcinogens.[5] Ingestion of high levels of nitrites has been associated with

methemoglobinemia.[6] All nitric esters are known to be vasodilators, which can cause

headaches upon exposure.[7] However, solids are less likely to penetrate the skin compared to

liquids or vapors.[7]

D-mannitol, the parent compound, is generally considered biologically inert and has low toxicity.

[8] It is used as an osmotic diuretic.[9]
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Experimental Applications and Protocols
The primary documented use of 1-Deoxy-1-nitro-D-mannitol is as a voltammetric reagent for

monitoring blood-brain barrier (BBB) transport.[1][10]

Synthesis of 1-Deoxy-1-nitro-D-mannitol
A general synthesis method involves the reaction of sodium nitrite with mannitol in the

presence of hydrochloric acid.[1] Another potential synthetic route is via a Henry reaction

(nitroaldol reaction), which is a base-catalyzed carbon-carbon bond-forming reaction between a

nitroalkane and an aldehyde or ketone.[11][12][13]

Conceptual Synthesis Workflow via Henry Reaction:
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 1-Deoxy-1-nitro-D-mannitol via the Henry

reaction.

Blood-Brain Barrier Permeability Assay
While a specific protocol for using 1-Deoxy-1-nitro-D-mannitol in a BBB permeability assay is

not detailed in the literature, a general workflow can be described. Mannitol is known to

transiently open the BBB by osmotic disruption.[8]

General Experimental Workflow for In Vivo BBB Permeability Assay:
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In Vivo BBB Permeability Assay Workflow
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Caption: General workflow for an in vivo blood-brain barrier permeability assay using mannitol

and a test compound.
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Potential Biological Activity: Vasodilation
As a nitro-compound, 1-Deoxy-1-nitro-D-mannitol may act as a nitrovasodilator.

Nitrovasodilators are prodrugs that release nitric oxide (NO).[2] NO then activates soluble

guanylate cyclase, leading to an increase in cyclic guanosine monophosphate (cGMP) and

subsequent vasodilation.[1][2]

Signaling Pathway of Nitrovasodilator-Induced Vasodilation:

Nitrovasodilator Signaling Pathway

1-Deoxy-1-nitro-D-mannitol
(Nitrovasodilator)

Release of Nitric Oxide (NO)

Soluble Guanylate Cyclase (sGC)

activates

GTP

cGMP

catalyzed by sGC

Protein Kinase G (PKG)

activates

Decreased Intracellular Ca²⁺

leads to

Smooth Muscle Relaxation
(Vasodilation)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b078077?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nitrovasodilator
https://cvpharmacology.com/vasodilator/nitro
https://en.wikipedia.org/wiki/Nitrovasodilator
https://www.benchchem.com/product/b078077?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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